Cas no 496795-19-8 (Carbamic acid, [3-(hydroxymethyl)-5-methylphenyl]-, 1,1-dimethylethylester)

Carbamic acid, [3-(hydroxymethyl)-5-methylphenyl]-, 1,1-dimethylethylester structure
496795-19-8 structure
Product Name:Carbamic acid, [3-(hydroxymethyl)-5-methylphenyl]-, 1,1-dimethylethylester
CAS No:496795-19-8
MF:C13H19NO3
MW:237.294863939285
CID:1525148
PubChem ID:22288417
Update Time:2025-04-21

Carbamic acid, [3-(hydroxymethyl)-5-methylphenyl]-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [3-(hydroxymethyl)-5-methylphenyl]-, 1,1-dimethylethylester
    • EN300-6970248
    • SCHEMBL6296543
    • 496795-19-8
    • tert-butyl 3-(hydroxymethyl)-5-methylphenylcarbamate
    • XOLLMKJHDWDTSL-UHFFFAOYSA-N
    • tert-butyl N-[3-(hydroxymethyl)-5-methylphenyl]carbamate
    • Inchi: 1S/C13H19NO3/c1-9-5-10(8-15)7-11(6-9)14-12(16)17-13(2,3)4/h5-7,15H,8H2,1-4H3,(H,14,16)
    • InChI Key: XOLLMKJHDWDTSL-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=C(C)C=C(CO)C=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 237.13657
  • Monoisotopic Mass: 237.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56

Carbamic acid, [3-(hydroxymethyl)-5-methylphenyl]-, 1,1-dimethylethylester Pricemore >>

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